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Compound of Interest

Compound Name: Tetradifon

Cat. No.: B1682753 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Tetradifon is a non-systemic organochlorine acaricide and ovicide noted for its efficacy against

a wide range of phytophagous mites. Its primary mechanism of action involves the inhibition of

mitochondrial ATP synthase, a critical enzyme in cellular energy production. This technical

guide provides a comprehensive overview of the chemical and physical properties of

Tetradifon, detailed experimental protocols for their determination, and a visual representation

of its mechanism of action. The information presented herein is intended to serve as a valuable

resource for researchers, scientists, and professionals involved in drug development and

related fields.

Chemical and Physical Properties
The chemical and physical properties of Tetradifon are crucial for understanding its

environmental fate, transport, and biological activity. A summary of these properties is

presented in the table below.
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Property Value Reference(s)

IUPAC Name
1,2,4-trichloro-5-(4-

chlorophenyl)sulfonylbenzene
[1][2]

CAS Number 116-29-0 [1][2]

Chemical Formula C₁₂H₆Cl₄O₂S [1]

Molecular Weight 356.05 g/mol

Appearance
White to off-white crystalline

solid

Melting Point 146.5-147.5 °C

Boiling Point 484.0 ± 45.0 °C (Predicted)

Vapor Pressure 3.199 × 10⁻⁸ Pa (at 20 °C)

Water Solubility 0.05 mg/L (at 10 °C)

Solubility in Organic Solvents

(at 20 °C)

- Acetone: 82 g/L - Chloroform:

255 g/L - Xylene: 115 g/L -

Methanol: 10 g/L

Octanol-Water Partition

Coefficient (log Kow)
4.61

Density 1.563 g/cm³ (estimate)

Stability

Stable to heat, UV light, and

hydrolysis in acidic and

alkaline conditions.

Experimental Protocols
The determination of the physicochemical properties of chemical compounds like Tetradifon
follows standardized methodologies to ensure accuracy and reproducibility. The following are

detailed protocols based on the Organisation for Economic Co-operation and Development

(OECD) Guidelines for the Testing of Chemicals.
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Melting Point Determination (OECD Guideline 102)
Principle: This method determines the temperature at which a substance transitions from a

solid to a liquid state.

Apparatus:

Capillary tube melting point apparatus

Thermometer with appropriate range and accuracy

Sample pulverizer

Procedure:

A small amount of finely powdered Tetradifon is packed into a capillary tube to a height of 2-

4 mm.

The capillary tube is placed in the heating block of the melting point apparatus.

The sample is heated at a steady rate of 1-2 °C per minute.

The temperature at which the first drop of liquid appears (onset of melting) and the

temperature at which the last solid particle disappears (completion of melting) are recorded

to define the melting range.

Boiling Point Determination (OECD Guideline 103)
Principle: This method determines the temperature at which the vapor pressure of a liquid

equals the atmospheric pressure. For substances with high boiling points like Tetradifon, this

is often a predicted value due to decomposition at elevated temperatures.

Apparatus:

Ebulliometer or dynamic vapor pressure apparatus

Thermometer or thermocouple

Pressure measurement device
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Procedure (Dynamic Method):

A sample of Tetradifon is placed in the apparatus.

The pressure in the system is reduced to a desired level.

The sample is heated, and the temperature at which it boils under the reduced pressure is

recorded.

This process is repeated at several different pressures.

The boiling points at different pressures are then extrapolated to determine the normal

boiling point at standard atmospheric pressure (101.325 kPa).

Vapor Pressure Determination (OECD Guideline 104)
Principle: This method measures the pressure exerted by the vapor of a substance in

equilibrium with its solid or liquid phase.

Apparatus:

Gas saturation apparatus or effusion method apparatus

Thermostatically controlled chamber

Analytical balance

Gas flow meter

Procedure (Gas Saturation Method):

A stream of inert gas (e.g., nitrogen) is passed at a known flow rate through or over a sample

of Tetradifon maintained at a constant temperature.

The gas becomes saturated with the vapor of the substance.

The amount of vaporized substance is determined by trapping it and measuring its mass or

by measuring the weight loss of the sample.
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The vapor pressure is calculated from the mass of the substance transported and the

volume of the gas passed through.

Water Solubility Determination (OECD Guideline 105)
Principle: This method determines the saturation concentration of a substance in water at a

given temperature.

Apparatus:

Flask with a stirrer

Constant temperature water bath

Centrifuge or filtration system

Analytical instrument for quantification (e.g., HPLC, GC)

Procedure (Flask Method):

An excess amount of Tetradifon is added to a known volume of water in a flask.

The flask is agitated in a constant temperature bath until equilibrium is reached (typically 24-

48 hours).

The solution is then centrifuged or filtered to remove undissolved particles.

The concentration of Tetradifon in the clear aqueous phase is determined using a suitable

analytical method.

Octanol-Water Partition Coefficient (Kow) Determination
(OECD Guideline 107)
Principle: This method determines the ratio of the concentration of a substance in n-octanol

and water at equilibrium, providing a measure of its lipophilicity.

Apparatus:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1682753?utm_src=pdf-body
https://www.benchchem.com/product/b1682753?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682753?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Separatory funnels or centrifuge tubes with stoppers

Mechanical shaker

Centrifuge

Analytical instrument for quantification (e.g., HPLC, GC)

Procedure (Shake Flask Method):

A solution of Tetradifon in either water-saturated n-octanol or n-octanol-saturated water is

prepared.

This solution is placed in a separatory funnel with the other phase (n-octanol-saturated water

or water-saturated n-octanol, respectively).

The funnel is shaken until equilibrium is reached.

The two phases are separated by centrifugation.

The concentration of Tetradifon in both the n-octanol and water phases is determined

analytically.

The partition coefficient (Kow) is calculated as the ratio of the concentration in n-octanol to

the concentration in water. The logarithm of this value (log Kow) is commonly reported.

Mechanism of Action and Signaling Pathway
Tetradifon's primary mode of action is the inhibition of mitochondrial oxidative phosphorylation.

It specifically targets the F1Fo-ATP synthase, also known as Complex V of the electron

transport chain. This inhibition is achieved through its interaction with the Oligomycin Sensitivity

Conferring Protein (OSCP), a subunit of the F1Fo-ATP synthase.

The following diagrams illustrate the overall pathway of oxidative phosphorylation and the

conceptual mechanism of Tetradifon's inhibitory action.
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Figure 1: Overview of the Oxidative Phosphorylation Pathway and Inhibition by Tetradifon.

Figure 2: Conceptual Model of Tetradifon's Inhibition of F1Fo-ATP Synthase.

Conclusion
This technical guide has provided a detailed summary of the chemical and physical properties

of Tetradifon, along with standardized experimental protocols for their determination. The

visualization of its mechanism of action highlights its role as a potent inhibitor of mitochondrial

ATP synthase through its interaction with the OSCP subunit. This comprehensive information

serves as a foundational resource for researchers and professionals engaged in the study and

development of compounds targeting cellular energy metabolism. Further research into the

precise molecular interactions between Tetradifon and the ATP synthase complex could

provide valuable insights for the design of novel therapeutic agents.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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